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Compound of Interest

Compound Name: Diethyl allyl phosphate

Cat. No.: B041220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Diethyl
Allyl Phosphate (CAS No. 3066-75-9). The information is compiled from available Material

Safety Data Sheets (MSDS) to ensure safe handling and use in a laboratory setting. It is crucial

to note that the toxicological properties of this chemical have not been thoroughly investigated.

[1]

Core Safety & Physical Data
The following tables summarize the fundamental physical and safety information for Diethyl
Allyl Phosphate.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 3066-75-9 [1][2]

Molecular Formula C₇H₁₅O₄P [2]

Molecular Weight 194.17 g/mol [2][3]

Appearance Colorless Liquid [4]

Boiling Point 45-46 °C (113-115 °F) [1][3]

Density 1.09 g/cm³ at 25 °C (77 °F) [1][3]

Flash Point 110 °C (230 °F) - closed cup [3]

Refractive Index n20/D 1.422 (lit.) [3]

Table 2: Hazard Identification and Classification

Hazard Classification Finding Source

GHS Classification
Not a hazardous substance or

mixture
[1][2]

SARA 311/312 Hazards No SARA Hazards [1]

Carcinogenicity
Not listed by IARC, ACGIH, or

NTP as a carcinogen.
[1]

Experimental Protocols: First Aid Measures
In the event of exposure to Diethyl Allyl Phosphate, the following first aid protocols should be

implemented immediately.

Table 3: First Aid Procedures
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Exposure Route Protocol Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

physician if necessary.

[1][2]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. Wash

skin with soap and water.

[1][2]

Eye Contact
Rinse out with plenty of water.

Remove contact lenses.
[1][2]

Ingestion

Make victim drink water (two

glasses at most). Consult a

doctor if feeling unwell. Never

give anything by mouth to an

unconscious person.

[1][2]

Safe Handling and Storage Workflow
The following diagram outlines the recommended workflow for the safe handling and storage of

Diethyl Allyl Phosphate in a laboratory environment. Adherence to these procedures is critical

to minimize risk and ensure a safe working environment.

Preparation Handling Storage & Disposal

Review Material Safety
Data Sheet (MSDS)

Gather Personal Protective
Equipment (PPE)

Use in a well-ventilated
area or fume hood

Avoid contact with skin,
eyes, and clothing

Avoid inhaling vapors
or mists

Dispense carefully to
prevent spills

Store in a tightly
closed container

Store in a cool, dry,
and well-ventilated place Store under inert gas Dispose of waste according

to regulations

Click to download full resolution via product page

Figure 1: Safe Handling and Storage Workflow for Diethyl Allyl Phosphate.
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Personal Protective Equipment (PPE)
When handling Diethyl Allyl Phosphate, the following personal protective equipment should

be worn:

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[2]

Skin Protection: Wear protective gloves and clothing.[2]

Respiratory Protection: Under normal use conditions where adequate ventilation is available,

respiratory protection is not typically required.[1][2] If aerosols may be generated, use a

suitable respirator.

Accidental Release Measures
In the event of a spill, follow these steps:

Ensure adequate ventilation.

Absorb the spill with an inert material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).

Collect the absorbed material into a suitable container for disposal.

Clean the affected area thoroughly.

Do not let the product enter drains.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Vapors are heavier than air and may spread along floors.[1] Forms

explosive mixtures with air on intense heating.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

firefighting turnout gear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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